Cas no 2580200-27-5 (6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)

6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid is a protected amino acid derivative featuring a Boc (tert-butoxycarbonyl) group and a carboxyl functional group on a tetrahydronaphthalene scaffold. The Boc group enhances stability, facilitating handling and storage while protecting the amine functionality during synthetic processes. The tetrahydronaphthalene core provides a rigid framework, making it useful in medicinal chemistry for the design of bioactive compounds. Its carboxylic acid moiety allows for further derivatization, enabling peptide coupling or esterification. This compound is particularly valuable in organic synthesis and pharmaceutical research, where controlled amine protection and versatile reactivity are required. Its structural features make it suitable for applications in drug discovery and intermediate synthesis.
6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid structure
2580200-27-5 structure
Product Name:6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
CAS No:2580200-27-5
MF:C16H21NO4
MW:291.34224486351
CID:6127049
PubChem ID:165894498
Update Time:2025-11-01

6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27731262
    • 6-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
    • 2580200-27-5
    • 6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
    • Inchi: 1S/C16H21NO4/c1-16(2,3)21-15(20)17-11-7-8-12-10(9-11)5-4-6-13(12)14(18)19/h7-9,13H,4-6H2,1-3H3,(H,17,20)(H,18,19)
    • InChI Key: OYDWSGGPPQPIQB-UHFFFAOYSA-N
    • SMILES: OC(C1C2C=CC(=CC=2CCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 291.14705815g/mol
  • Monoisotopic Mass: 291.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.6Ų

6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27731262-0.05g
6-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580200-27-5 95.0%
0.05g
$888.0 2025-03-19
Enamine
EN300-27731262-0.1g
6-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580200-27-5 95.0%
0.1g
$930.0 2025-03-19
Enamine
EN300-27731262-0.25g
6-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580200-27-5 95.0%
0.25g
$972.0 2025-03-19
Enamine
EN300-27731262-0.5g
6-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580200-27-5 95.0%
0.5g
$1014.0 2025-03-19
Enamine
EN300-27731262-1.0g
6-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580200-27-5 95.0%
1.0g
$1057.0 2025-03-19
Enamine
EN300-27731262-2.5g
6-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580200-27-5 95.0%
2.5g
$2071.0 2025-03-19
Enamine
EN300-27731262-5.0g
6-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580200-27-5 95.0%
5.0g
$3065.0 2025-03-19
Enamine
EN300-27731262-10.0g
6-{[(tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
2580200-27-5 95.0%
10.0g
$4545.0 2025-03-19

Additional information on 6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid

6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid: A Key Compound in Modern Pharmaceutical Research

6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid, with the CAS No. 2580200-27-5, is a multifunctional molecule that has garnered significant attention in the field of drug discovery and biomedical innovation. This compound belongs to the class of amino acid derivatives and is characterized by its unique carboxylic acid functional group and the presence of a tert-butoxy carbonyl (Boc) protecting group. The structural complexity of this molecule makes it a valuable scaffold for the design of targeted therapeutic agents, particularly in anti-inflammatory and antioxidant applications.

Recent studies have highlighted the potential of 6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid in modulating cellular signaling pathways associated with chronic diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of the NF-κB pathway, which is a critical mediator of inflammatory responses. This finding underscores its relevance in the development of novel anti-inflammatory drugs with improved therapeutic profiles.

The synthetic chemistry of 6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid has been extensively explored to optimize its bioavailability and metabolic stability. Researchers have employed asymmetric catalytic methods to enhance the stereochemical purity of the compound, which is crucial for its pharmacological activity. A 2022 study published in Organic Letters demonstrated that the use of chiral auxiliaries during the synthesis of this molecule significantly improved its enantioselectivity, thereby reducing potential toxicological risks.

One of the most promising applications of 6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid is in the design of prodrugs for targeted drug delivery. This compound serves as a pharmaceutical precursor that can be activated in specific pathophysiological environments, such as tumor microenvironments or inflammatory tissues. A 2024 review in Advanced Drug Delivery Reviews emphasized the role of this molecule in the development of smart drug delivery systems that respond to redox conditions or enzyme-specific cleavage sites.

Furthermore, the biological activity of 6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid has been linked to its ability to modulate oxidative stress. In vitro experiments have shown that this compound can effectively scavenge reactive oxygen species (ROS), which are implicated in neurodegenerative diseases and cardiovascular disorders. A 2023 study in Free Radical Biology and Medicine demonstrated that its antioxidant potential is comparable to that of well-established antioxidants like vitamin C and resveratrol, but with a more favorable cellular uptake profile.

The structural diversity of 6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid also makes it a valuable tool for drug repurposing studies. By modifying its functional groups or side chains, researchers can generate novel derivatives with enhanced target specificity. For example, a 2023 study in Drug Discovery Today reported the synthesis of a hydrophobic derivative of this compound that showed improved penetration into lipid-rich tissues, making it a potential candidate for skin-related diseases and dermatological applications.

Despite its promising therapeutic potential, the toxicological profile of 6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid remains an area of active research. Early-phase clinical trials are currently evaluating its safety and efficacy in preclinical models. A 2023 safety study published in Toxicological Sciences found that the compound exhibits low acute toxicity and minimal organ-specific accumulation, which are critical factors for its clinical translation.

In conclusion, 6-{[(Tert-butoxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and biological activities make it a versatile platform for the development of innovative therapeutics. As research continues to uncover its mechanistic insights and clinical applications, this compound is poised to play a pivotal role in the next generation of targeted therapies.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.